N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine

• IUPAC Name: N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine
• InChI: InChI=1S/C12H21N3O3S/c1-14-11(3-5-13-14)9-15(6-7-18-2)12-4-8-19(16,17)10-12/h3,5,12H,4,6-10H2,1-2H3
• InChI Key: DLHRPGLQFOWQFI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CN(CCOC)C2CCS(=O)(=O)C2
• Molecular Formula: C12H21N3O3S
• Molecular Weight: 287.38 g/mol

Description

“N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine” is a synthetic organic compound that may have potential applications in various fields such as chemistry, biology, and medicine. The compound’s structure includes a thiolane ring, a pyrazole moiety, and a methoxyethyl group, which could contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine” likely involves multiple steps, including the formation of the pyrazole ring, the introduction of the methoxyethyl group, and the construction of the thiolane ring. Typical reaction conditions may involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure scalability, cost-effectiveness, and environmental sustainability. This might involve the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

“N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine” may undergo various types of chemical reactions, including:

Oxidation: The thiolane ring could be susceptible to oxidation, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions might target the pyrazole ring or other functional groups within the molecule.

Substitution: Nucleophilic or electrophilic substitution reactions could occur at the pyrazole ring or the methoxyethyl group.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles. Reaction conditions would need to be carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the thiolane ring could yield sulfoxides or sulfones, while substitution reactions might introduce new functional groups into the molecule.

Scientific Research Applications

“N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine” could have a range of scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules or as a reagent in various chemical reactions.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Exploration of its pharmacological properties for the development of new therapeutic agents.

Industry: Application in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action for “N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine” would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other biomolecules, leading to modulation of biological pathways. Detailed studies would be required to elucidate these mechanisms and identify the key molecular targets.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other thiolane derivatives, pyrazole-containing molecules, or compounds with methoxyethyl groups. Examples could include:

Thiolane derivatives: Compounds with similar sulfur-containing ring structures.

Pyrazole derivatives: Molecules with the pyrazole ring system.

Methoxyethyl derivatives: Compounds featuring the methoxyethyl functional group.

Uniqueness

The uniqueness of “N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]-1,1-dioxothiolan-3-amine” lies in its specific combination of functional groups and ring systems, which could confer distinct chemical and biological properties compared to other similar compounds.